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Experimental Data from Research

The table below summarizes key experimental data from recent studies on advanced Ni-Cr-based alloys.

Alloy System &
Composition

Fabrication Method
Key Experimental
Findings

Mechanical
Properties (Room
Temperature)

Citation

ODS Ni-20Cr-
1.2Y₂O₃

Novel powder process
(Mechanical

hydrogenation &
selective oxidation) +

Spark Plasma
Sintering (SPS)

Finer Y₂O₃ particles
and matrix grains than

conventional MA;
improved grain

boundary pinning.

Higher strength and
improved high-

temperature
properties reported

(specific values not
listed in abstract).

[1]

ODS Ni-20Cr-
1.2Y₂O₃

Alloying-
Recomposition-

Oxidation-Sintering
(AROS) + SPS

Formation of many
coherent, faceted

Y₂O₃ particles within
the Ni matrix.

Improved strength
due to refinement of

Y₂O₃ particles and Ni
grains.

[2]
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Alloy System &
Composition

Fabrication Method
Key Experimental
Findings

Mechanical
Properties (Room
Temperature)

Citation

Ni-16Cr
(Binary)

First-Principles DFT
Calculation

Calculated equilibrium
lattice constant:

3.5040 Å; Formation
energy: -0.0060

eV/atom;
Mechanically stable

and ductile.

Elastic constants
calculated; ductile

behavior predicted.

[3] [4]

Ni-16Cr-8Fe
(Ternary)

First-Principles DFT

Calculation

Calculated equilibrium

lattice constant:
3.5190 Å; Formation

energy: -0.0115
eV/atom.

Elastic constants

calculated; ductile
behavior predicted.

[3] [4]

Ni-16Cr-16Mo
(Ternary)

First-Principles DFT
Calculation

Calculated equilibrium
lattice constant:

3.5667 Å; Formation
energy: -0.0125

eV/atom.

Elastic constants
calculated; ductile

behavior predicted.

[3] [4]

Precipitation-
strengthened
Ni-based alloy

Traditional

melting/forging +
Welding

Yield Strength: ~817.5

MPa; UTS: ~1203.5
MPa; Fracture

Toughness: ~146.5
MPa·m¹/².

High strength and

toughness achieved
for fusion reactor

application.

[5]

Detailed Experimental Protocols

For the Oxide Dispersion Strengthened (ODS) alloys, which are a key area of research, the manufacturing

processes are complex. Below is a workflow of a novel fabrication method used in one of the studies [1]:
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Start with Ni₄Y Ingot

Crush and Sieve

Mechanical Hydrogenation
(High-energy ball milling under 3 atm H₂)

Form Ni-YH₂ Composite Powder

Selective Oxidation
(600°C for 3h in air)

Reduction in H₂

(600°C for 1h)

Obtain Ni-Y₂O₃

Composite Powder

Blend with Ni/Cr Powders

Mechanical Alloying
(25h in Argon)

Spark Plasma Sintering (SPS)
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Spark Plasma Sintering (SPS)
(80 MPa, 300°C/min, 1 min hold)

Final ODS Ni-Cr Alloy

Click to download full resolution via product page

*Key Steps in the Novel ODS Alloy Process [1]: This method embeds fine Y₂O₃ particles directly into the

metal powder before main alloying, preventing particle coarsening.

Other Cited Methodologies:

First-Principles Calculations [3] [4]: Used Density Functional Theory (DFT) with the Quantum
ESPRESSO software. Calculations employed the Generalized Gradient Approximation (GGA), a
plane-wave cut-off energy of 40 Ry, and k-point sampling of 10x10x10 to predict structural and elastic

properties.
Spark Plasma Sintering (SPS) [1] [2]: A common consolidation technique used in multiple studies.

Typical parameters involve a heating rate of 300°C/min, an applied pressure of 80 MPa, and short
holding times (1 minute) at temperatures between 850-1000°C.

Conventional Mechanical Alloying (MA) [1]: Used for comparison. It involves high-energy ball
milling of a mixture of Ni, Cr, and Y₂O₃ powders in an inert atmosphere for extended periods (e.g., 25

hours).

Interpretation of Available Data

Ni-Cr Alloys (Binary/Ternary): These are well-established solid-solution strengthened alloys. The

first-principles data confirms their structural stability and inherent ductility [3] [4]. They can be further
strengthened via precipitation (as in the fusion reactor alloy [5]) or through oxide dispersion.

The Role of Yttrium: In the context of Ni-Cr alloys, Yttrium is primarily used to form Y₂O₃
dispersoids that enhance high-temperature strength and creep resistance through oxide dispersion
strengthening (ODS) [1] [2]. Advanced synthesis routes aim to create finer, more thermally stable
oxide particles for superior performance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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